Cas no 462068-42-4 (4-Aminomethyl-5-methyl-furan-2-carboxylic acid ethyl ester)

• Product Name: 4-Aminomethyl-5-methyl-furan-2-carboxylic acid ethyl ester
• CAS No: 462068-42-4
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 1005004
• PubChem ID: 597199
• Update Time: 2025-04-20

4-Aminomethyl-5-methyl-furan-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-5-methyl-furan-2-carboxylic acid ethyl ester
• 2-Furancarboxylicacid,4-(aminomethyl)-5-methyl-,ethylester(9CI)
• Ethyl 4-(aminomethyl)-5-methyl-2-furoate
• AKOS000300702
• STK677375
• EN300-6511781
• HMS1698N15
• Oprea1_316985
• 462068-42-4
• ethyl 4-(aminomethyl)-5-methylfuran-2-carboxylate
• Oprea1_183755
• CS-0289332
• SCHEMBL5484554
• Furane-2-carboxylic acid, 4-aminomethyl-5-methyl-, ethyl ester
• Ethyl 4-(aminomethyl)-5-methyl-2-furoate #
• ethyl4-(aminomethyl)-5-methylfuran-2-carboxylate
• SGGJBKHPJFZEQX-UHFFFAOYSA-N
• A912634

• MDL： MFCD02906324
• Inchi： 1S/C9H13NO3/c1-3-12-9(11)8-4-7(5-10)6(2)13-8/h4H,3,5,10H2,1-2H3
• InChI Key： SGGJBKHPJFZEQX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC(CN)=C1C

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.5Ų